Cas no 1351641-82-1 (methyl 4-(2-{2-(trifluoromethyl)phenylformamido}ethyl)piperazine-1-carboxylate hydrochloride)

• Product Name: methyl 4-(2-{2-(trifluoromethyl)phenylformamido}ethyl)piperazine-1-carboxylate hydrochloride
• CAS No: 1351641-82-1
• MF: C₁₆H₂₁ClF₃N₃O₃
• MW: 395.804453611374
• CID: 6364658
• PubChem ID: 71782884
• Update Time: 2025-10-28

methyl 4-(2-{2-(trifluoromethyl)phenylformamido}ethyl)piperazine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-{2-(trifluoromethyl)phenylformamido}ethyl)piperazine-1-carboxylate hydrochloride
• F5882-0517
• methyl 4-(2-(2-(trifluoromethyl)benzamido)ethyl)piperazine-1-carboxylate hydrochloride
• AKOS026686274
• methyl 4-[2-[[2-(trifluoromethyl)benzoyl]amino]ethyl]piperazine-1-carboxylate;hydrochloride
• METHYL 4-(2-{[2-(TRIFLUOROMETHYL)PHENYL]FORMAMIDO}ETHYL)PIPERAZINE-1-CARBOXYLATE HYDROCHLORIDE
• 1351641-82-1
• VU0527247-1

• Inchi： 1S/C16H20F3N3O3.ClH/c1-25-15(24)22-10-8-21(9-11-22)7-6-20-14(23)12-4-2-3-5-13(12)16(17,18)19;/h2-5H,6-11H2,1H3,(H,20,23);1H
• InChI Key： DOUARUSBTDIZIC-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC=CC=1C(NCCN1CCN(C(=O)OC)CC1)=O)(F)F

Computed Properties

• Exact Mass: 395.1223537g/mol
• Monoisotopic Mass: 395.1223537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on methyl 4-(2-{2-(trifluoromethyl)phenylformamido}ethyl)piperazine-1-carboxylate hydrochloride

Introduction to Methyl 4-(2-{2-(Trifluoromethyl)Phenylformamido}Ethyl)Piperazine-1-Carboxylate Hydrochloride (CAS No. 1351641-82-1)

Methyl 4-(2-{2-(Trifluoromethyl)Phenylformamido}Ethyl)Piperazine-1-Carboxylate Hydrochloride, commonly referred to as methyl piperazine derivative hydrochloride, is a complex organic compound with the CAS registry number 1351641-82-1. This compound belongs to the class of piperazine derivatives, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The molecule incorporates a piperazine ring, a trifluoromethyl group, and a formamide moiety, making it a promising candidate for various therapeutic applications.

Recent advancements in chemical synthesis have enabled the efficient production of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the purity of the product but also reduce the environmental footprint of its manufacturing process. The integration of trifluoromethyl groups into organic compounds has been a focal point in drug discovery, as these groups are known to impart stability and bioavailability to molecules.

The piperazine ring in this compound serves as a versatile scaffold for attaching various functional groups, thereby modulating its pharmacokinetic properties. Piperazine derivatives are particularly appealing due to their ability to interact with biological targets such as kinases and G-protein coupled receptors (GPCRs). Recent studies have highlighted the potential of this compound in anti-tumor therapy, where it has shown selective inhibition of oncogenic signaling pathways. Additionally, its ability to modulate inflammatory responses makes it a candidate for anti-inflammatory drug development.

The trifluoromethyl phenyl group within the molecule contributes significantly to its lipophilicity and metabolic stability. This feature is crucial for designing drugs with optimal absorption and prolonged residence time in biological systems. Researchers have employed computational modeling techniques, such as molecular docking and pharmacophore mapping, to predict the binding affinity of this compound to various protein targets. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution, amidation, and hydrochloride salt formation. The use of environmentally benign solvents and reagents has been encouraged in these processes to align with green chemistry principles. The resulting hydrochloride salt ensures optimal solubility and stability of the compound for subsequent biological evaluations.

Recent preclinical studies have demonstrated that methyl piperazine derivative hydrochloride exhibits potent anti-proliferative activity against various cancer cell lines. Its ability to induce apoptosis in cancer cells suggests a potential role in chemotherapy. Furthermore, its low toxicity profile in animal models indicates that it may be a safer alternative to conventional chemotherapeutic agents.

The incorporation of the formamide group into the molecule enhances its hydrogen bonding capacity, which is essential for interactions with biological macromolecules. This feature has been exploited in designing peptide mimetics and other bioactive molecules. The compound's structural versatility also makes it amenable to further modifications, enabling researchers to explore its potential in other therapeutic areas such as neurodegenerative diseases and cardiovascular disorders.

In conclusion, methyl 4-(2-{2-(trifluoromethyl)phenylformamido}ethyl)piperazine-1-carboxylate hydrochloride (CAS No. 1351641-82-1) represents a significant advancement in medicinal chemistry. Its unique structure, combined with cutting-edge synthetic methodologies and promising preclinical results, positions it as a valuable asset in drug discovery efforts across multiple therapeutic domains.